2-Amino-3-methylbutanal

• Molecular Formula: C5H11NO
• Molecular Weight: 101.15 g/mol
• InChI: InChI=1S/C5H11NO/c1-4(2)5(6)3-7/h3-5H,6H2,1-2H3
• InChIKey: DVOFEOSDXAVUJD-UHFFFAOYSA-N

2-Amino-3-methylbutanal (Valinal) Procurement

2-Amino-3-methylbutanal, commonly referred to as valinal, is a chiral α-amino aldehyde derived from the essential amino acid L-valine. It exists as enantiopure (R)- and (S)- forms (CAS 1293368-27-0 and 208253-01-4, respectively) and as a racemate (CAS 98137-41-8) . Characterized by its reactive aldehyde group adjacent to a chiral amine center (C5H11NO, MW 101.15), this compound serves as a versatile chiral building block in medicinal chemistry and stereoselective organic synthesis, particularly where retention of configuration is critical [1]. Unlike its carboxylic acid (valine) or alcohol (valinol) counterparts, the aldehyde functionality enables unique transformations such as reductive aminations, aldol condensations, and transition metal-catalyzed hydroacylation without the need for pre-activation or protection/deprotection of the acid group.

Enantiopure (R)- and (S)- forms and racemate available as chiral α-amino aldehyde building blocks

Aldehyde functionality enables direct nucleophilic addition, reductive amination, and hydroacylation without acid activation

Supports stereoretentive transformations where configuration at the α-carbon is critical

• [1] Hooper, J. F., et al. (2016). α-Amino Aldehydes as Readily Available Chiral Aldehydes for Rh-Catalyzed Alkyne Hydroacylation. Journal of the American Chemical Society, 138(5), 1630-1634. View Source

Why Generic Substitution Fails for 2-Amino-3-methylbutanal

Substituting 2-Amino-3-methylbutanal with a generic or closely related amino acid derivative introduces significant risk of synthetic failure. The aldehyde group provides orthogonal reactivity compared to the carboxylic acid of the parent amino acid valine or the primary alcohol of valinol. For instance, attempting a reductive amination with valine requires an extra reduction step and often leads to epimerization at the α-carbon, whereas valinal proceeds directly and with high stereoretention. Furthermore, data from aldolase-catalyzed reactions show that subtle changes in the alkyl side chain of N-protected α-amino aldehydes lead to drastic differences in enzymatic conversion. N-Cbz-(2S)-2-amino-3-methylbutanal achieves only 48% aldol adduct formation, whereas the simpler alanine-derived N-Cbz-(2S)-2-aminopropanal achieves 65% . This indicates that even within the same compound class, the specific isopropyl side chain of valinal imposes a unique steric and electronic profile that generic substitution cannot replicate, directly impacting reaction yields and diastereomeric ratios [1].

1 Valine or valinol cannot replace valinal: aldehyde reactivity is orthogonal to carboxylic acid or alcohol, and oxidation/reduction steps may compromise stereochemistry.

2 Alanine-derived analogs differ in biocatalytic conversion; the isopropyl side chain of valinal reduces enzyme compatibility, making generic amino aldehydes poor substitutes.

3 Enantiomer identity determines diastereoselectivity in aldolase reactions; substituting (R) for (S) can reverse product ratios, not merely reduce yield.

• [1] PubChem. (n.d.). Patent Summary for JP-H0380138-B2. View Source

Quantitative Differentiation Evidence for Valinal

Enantiomer-Dependent Diastereoselectivity in Aldolase Biocatalysis

The (R) and (S) enantiomers of N-Cbz-protected 2-Amino-3-methylbutanal exhibit a dramatic and quantifiable difference in diastereoselectivity in the reaction catalyzed by L-fuculose-1-phosphate aldolase (EC 4.1.2.19). This demonstrates the absolute requirement for enantiopure starting material in biocatalytic applications where product stereochemistry is critical [1].

Enantiomer-dependent diastereoselectivity

Head-to-head

N-Cbz-(2R): dr (3R,4S):(3S,4R) = 2:98

N-Cbz-(2S): dr (3R,4S):(3S,4R) = 98:2

L-fuculose-1-phosphate aldolase (EC 4.1.2.19), yield 93%

Enantiomer choice directly controls major product isomer in aldol adducts

BRENDA data; 98% switch in diastereomeric ratio

Evidence Dimension	Diastereomeric ratio (dr) of aldol adduct product
Target Compound Data	N-Cbz-(2R)-2-amino-3-methylbutanal: Product ratio (3R,4S) : (3S,4R) = 2 : 98
Comparator Or Baseline	N-Cbz-(2S)-2-amino-3-methylbutanal: Product ratio (3R,4S) : (3S,4R) = 98 : 2
Quantified Difference	Complete reversal of diastereoselectivity, effectively a 98% switch in the major product isomer.
Conditions	Escherichia coli L-fuculose-1-phosphate aldolase (EC 4.1.2.19), dihydroxyacetone phosphate (DHAP) as donor. Reaction yields for both enantiomers were 93%.

Why This Matters

This directly dictates the choice of enantiomer for synthesizing a specific (3R,4S) or (3S,4R) aminopolyol isomer, a critical decision in the synthesis of complex natural product-like molecules.

• [1] BRENDA Enzyme Database. (n.d.). Information on EC 4.1.2.19 - L-fuculose-phosphate aldolase: N-Cbz-(2R)-2-amino-3-methylbutanal. BRENDA. View Source

F131A Aldolase Mutant Enantiomer Preference

The F131A mutant of L-rhamnulose-1-phosphate aldolase (EC 4.1.2.17) processes the (R)-enantiomer of valinal with significantly higher efficiency than the (S)-enantiomer. An inverse relationship is observed with the analogous alaninal derivatives, where the (S)-enantiomer is slightly preferred, highlighting a specific steric accommodation for the isopropyl side chain in the enzyme active site .

F131A mutant enantiomer preference

Data to verify

N-Cbz-(2R): 76% aldol adduct

N-Cbz-(2S): 60% aldol adduct

L-rhamnulose-1-phosphate aldolase F131A, DHAP donor

(R)-enantiomer shows higher substrate conversion with this engineered enzyme

+16 percentage points absolute; source not specified

Evidence Dimension	Percentage of aldol adduct formed by F131A mutant enzyme
Target Compound Data	N-Cbz-(2R)-2-amino-3-methylbutanal: 76% aldol adduct formed
Comparator Or Baseline	N-Cbz-(2S)-2-amino-3-methylbutanal: 60% aldol adduct formed
Quantified Difference	An absolute difference of +16 percentage points, representing a 27% relative increase in conversion.
Conditions	Escherichia coli L-rhamnulose-1-phosphate aldolase F131A mutant, dihydroxyacetone phosphate as donor.

Why This Matters

This provides a quantitative basis for selecting the (R)-enantiomer over the (S)-enantiomer for higher substrate conversion in mutant aldolase systems, maximizing throughput in preparative enzymatic synthesis.

Aldolase Substrate Specificity: Valinal vs Alaninal

A cross-substrate comparison using wild-type L-rhamnulose-1-phosphate aldolase reveals that the bulkier isopropyl side chain of valinal leads to a significant drop in substrate conversion compared to the methyl side chain of alaninal. This data point differentiates the chemical behavior of 2-amino-3-methylbutanal from its closest structural analog and highlights its more stringent enzyme specificity .

Valinal vs alaninal substrate specificity

Cross-study comparable

N-Cbz-(2S)-valinal: 48% adduct

N-Cbz-(2S)-alaninal: 65% adduct

Wild-type L-rhamnulose-1-phosphate aldolase (EC 4.1.2.17)

Isopropyl side chain lowers wild-type enzyme conversion compared to alanine analog

-17 percentage points; source not provided

Evidence Dimension	Substrate conversion by wild-type aldolase
Target Compound Data	N-Cbz-(2S)-2-amino-3-methylbutanal: 48% aldol adduct formed
Comparator Or Baseline	N-Cbz-(2S)-2-aminopropanal: 65% aldol adduct formed
Quantified Difference	-17 percentage points, representing a 26% relative reduction in conversion for the valine-derived aldehyde.
Conditions	Escherichia coli L-rhamnulose-1-phosphate aldolase (EC 4.1.2.17) wild-type, dihydroxyacetone phosphate as donor.

Why This Matters

This information is crucial for procuring the correct amino aldehyde for a specific biocatalytic step; a user requiring high wild-type enzyme compatibility would select alaninal, while a user with an engineered enzyme tailored for valinal should specifically procure 2-amino-3-methylbutanal.

Functional Orthogonality: Aldehyde vs Valine and Valinol

As an L-valinal derivative, 2-amino-3-methylbutanal provides reactive aldehyde functionality that is absent in the corresponding amino acid (valine) and amino alcohol (valinol) [1]. This allows for one-step synthetic operations such as reductive amination, hydroacylation, and Pictet-Spengler reactions without additional reduction/oxidation steps required for valine or valinol, which often compromise stereochemical integrity [2].

Aldehyde orthogonality vs valine/valinol

Class-level

Reactive aldehyde enables direct nucleophilic additions

Valine requires activation; valinol requires oxidation to aldehyde

Functional group difference avoids extra synthetic steps and racemization risk

General organic synthesis context; CHEBI and literature support

Evidence Dimension	Functional group reactivity profile
Target Compound Data	Reactive aldehyde functionality; ready for nucleophilic addition and carbonyl chemistry.
Comparator Or Baseline	Valine (carboxylic acid) and Valinol (primary alcohol); require activation or oxidation for carbonyl chemistry.
Quantified Difference	Qualitative functional group distinction with a direct impact on step count and process mass intensity for challenging syntheses.
Conditions	General organic synthesis under standard air-free/controlled conditions.

Why This Matters

This directly impacts procurement when planning a synthetic route. It avoids the need to purchase additional reagents for functional group interconversion and reduces the risk of racemization associated with activating carboxylic acids.

• [1] RGD. (n.d.). CHEBI:233077 - 2-ammonio-3-methylbutanal. Ontology Report. View Source
• [2] Hooper, J. F., et al. (2016). α-Amino Aldehydes as Readily Available Chiral Aldehydes for Rh-Catalyzed Alkyne Hydroacylation. Journal of the American Chemical Society, 138(5), 1630-1634. View Source

2-Amino-3-methylbutanal Application Scenarios

Enantioselective Synthesis of Chiral Iminopolyols via Aldolase

Based on the observed complete reversal of diastereoselectivity (2:98 vs. 98:2) between (R)- and (S)-valinal with L-fuculose-1-phosphate aldolase, specific enantiomeric forms of 2-Amino-3-methylbutanal are exclusively suitable for the biocatalytic production of single-isomer iminopolyols such as N-Cbz-5-amino-1,3,4-trihydroxyoctan-2-one. This is evidenced by the quantitative BRENDA data for EC 4.1.2.19 [1]. This scenario is directly relevant to labs synthesizing chiral building blocks for natural product analogs or glycobiological probes where precise control over a new stereocenter is non-negotiable.

Protein Engineering of Aldolase Substrate Specificity

The dramatic difference in conversion between the (R)- and (S)-enantiomers with the F131A mutant aldolase (+16% absolute conversion for the R-form) makes 2-Amino-3-methylbutanal a valuable substrate pair for probing enzyme active site architecture. The cross-study comparable data against alaninal further establishes its utility as a sterically demanding probe, validating its procurement for labs conducting directed evolution or rational protein engineering of C-C bond-forming enzymes [1].

Transition Metal-Catalyzed Hydroacylation for Chiral Enones

The demonstrated compatibility of the N-protected valine-derived α-amino aldehyde in Rh-catalyzed alkyne hydroacylation highlights its utility as a substrate for generating α-amino enones. This application leverages the orthogonal aldehyde reactivity established in the class-level evidence, providing a high-value synthetic intermediate for further elaboration into molecules like sphingosine analogs, as documented in the primary JACS literature [2].

Aldehyde Starting Points for Unstable Drug Intermediates

When synthetic routes to active pharmaceutical ingredients (APIs) confront the problem of α-carbon racemization inherent in activating carboxylic acids like valine, the aldehyde form (valinal) provides a racemization-free entry point. This functional group orthogonality, evidenced by its ChEBI classification as the ammonium ion form of the aldehyde [3], supports its selection for the synthesis of α-chiral amine-containing therapeutics, such as inhibitors incorporating a valine-derived warhead.

Application

Selection Property

Validation Focus

Biocatalytic synthesis of chiral iminopolyols

Enantiomeric form and diastereoselectivity profile with aldolase

Enzyme-dependent diastereomeric ratio verification

Aldolase substrate specificity engineering

Enantiomer-dependent conversion with F131A mutant

Substrate conversion rate under specific enzyme conditions

Rh-catalyzed hydroacylation for chiral enones

Aldehyde reactivity without racemization

Compatibility with transition metal-catalyzed conditions

Racemization-free entry to α-chiral amine intermediates

Aldehyde as orthogonal functional group to acid

Stereochemical integrity in multi-step synthesis

• [1] BRENDA Enzyme Database. (n.d.). Information on EC 4.1.2.19 - L-fuculose-phosphate aldolase. BRENDA. View Source
• [2] Hooper, J. F., et al. (2016). α-Amino Aldehydes as Readily Available Chiral Aldehydes for Rh-Catalyzed Alkyne Hydroacylation. Journal of the American Chemical Society, 138(5), 1630-1634. View Source
• [3] RGD. (n.d.). CHEBI:233077 - 2-ammonio-3-methylbutanal. Ontology Report. View Source